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Compound of Interest

Compound Name: CB-5083

Cat. No.: B612272

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

CB-5083 is a potent inhibitor of the p97 ATPase, utilized in cancer research and other drug
development studies. As with any research chemical, proper handling and disposal are
paramount to ensure laboratory safety and environmental protection. While specific disposal
instructions for CB-5083 are not readily published, it should be treated as a hazardous
chemical waste. Disposal must adhere to all applicable federal, state, and local regulations and
be managed through your institution's Environmental Health and Safety (EHS) office or a
licensed chemical waste disposal contractor.

Operational and Disposal Plan

This step-by-step guide provides a framework for the safe handling and disposal of CB-5083 in
a laboratory setting.

1. Waste ldentification and Segregation:

o Treat all CB-5083 waste as hazardous. This includes pure, unused CB-5083, solutions
containing CB-5083, contaminated labware (e.g., pipette tips, vials, gloves), and any spill
cleanup materials.

o Segregate CB-5083 waste from other waste streams. Do not mix CB-5083 waste with non-
hazardous trash, sharps containers (unless chemically contaminated), or other incompatible
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chemical wastes.

Solid Waste: Collect unused CB-5083 powder and contaminated solid materials in a
designated, leak-proof container clearly labeled for CB-5083 solid waste.

Liquid Waste:

o Solutions of CB-5083 in organic solvents, such as DMSO or ethanol, should be collected
in a separate, compatible waste container.[1]

o Aqueous solutions containing CB-5083 should also be collected as hazardous waste. Do
not dispose of CB-5083 solutions down the drain.[2][3]

. Waste Collection and Storage:

Use appropriate containers. Waste containers should be made of a material compatible with
the waste they hold (e.qg., glass or polyethylene for many solvents) and have a secure,
screw-top lid.[4][5]

Label containers clearly. All waste containers must be labeled with the words "Hazardous
Waste," the full chemical name ("CB-5083"), the solvent system (e.g., "in DMSQ"), the
approximate concentration or quantity, and the date of accumulation.[2][3]

Store waste in a designated Satellite Accumulation Area (SAA). This area should be at or
near the point of waste generation and under the control of the laboratory personnel.[4][5]
The SAA should be inspected weekly for leaks or container degradation.[5]

Keep containers closed. Waste containers must be kept tightly sealed except when adding
waste.[5][6]

. Disposal Procedures:

Contact your institution's EHS office. Schedule a pickup for your hazardous waste. EHS
professionals are trained in the safe handling, transport, and disposal of chemical waste and
will ensure compliance with all regulations.[2][4]

Do not attempt to treat or neutralize CB-5083 waste yourself. This should only be done by
trained professionals.[3]
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o Empty Containers: Empty containers that held CB-5083 should be managed as hazardous
waste. Some institutional guidelines may allow for the disposal of triple-rinsed containers in
the regular trash, but the rinsate must be collected as hazardous waste.[7][8][9] Always
consult your EHS office for their specific procedures regarding empty container disposal.

Quantitative Data for Safe Handling and Disposal

Parameter Valuel/Guideline Source

Maximum Hazardous Waste in

55 gallons 4
SAA g [4]

Maximum Acutely Toxic Waste o )
1 quart (liquid) or 1 kg (solid) [4]

in SAA
pH Range for Neutralized 5.0 - 12.5 (if permitted by EHS 5]
Aqueous Waste for drain disposal)

) At least one inch to allow for
Container Headspace [5]

expansion

Experimental Protocols

While no specific experimental protocols for the disposal of CB-5083 are available, the general
protocol for disposing of a research-grade chemical solid or its solution is as follows:

Protocol for Disposal of Solid CB-5083 Waste:
o Designate a new, clean, and compatible container for solid hazardous waste.
» Affix a "Hazardous Waste" label to the container.

« Fill in the required information on the label, including "CB-5083" and any other solid waste

components.

o Carefully place the solid CB-5083 waste and any contaminated disposable labware (e.qg.,
weighing boats, gloves) into the container.

e Securely close the container lid.
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o Store the container in your designated Satellite Accumulation Area.

e Once the container is full or ready for disposal, arrange for pickup with your institution's EHS
office.

Protocol for Disposal of Liquid CB-5083 Waste (in DMSO):
o Designate a clean, compatible solvent waste container.
 Affix a "Hazardous Waste" label to the container.

 Fill in the required information, specifying "CB-5083 in Dimethyl Sulfoxide (DMSO)" and the
estimated concentration.

o Carefully pour the liquid waste into the container, using a funnel if necessary to avoid spills.
e Securely close the container lid.
o Store the container in a secondary containment bin within your Satellite Accumulation Area.

o When the container is full or ready for disposal, contact your EHS office for a waste pickup.

CB-5083 Disposal Workflow
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Caption: Workflow for the proper disposal of CB-5083 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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